BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery and history of C.I. Acid Violet 48

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B1624508

An In-depth Technical Guide to C.I. Acid Violet 48

This technical guide provides a comprehensive overview of the discovery, history, chemical
properties, and synthesis of C.I. Acid Violet 48. It is intended for researchers, scientists, and
drug development professionals who require detailed technical information about this
compound.

Chemical and Physical Properties

C.l. Acid Violet 48 is a synthetic acid dye belonging to the anthraquinone class.[1][2][3] It is
primarily used in the textile industry for dyeing protein fibers such as wool and silk, as well as
polyamide fibers.[2][4][5]
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Property

Value

Reference

C.l. Name

Acid Violet 48

[6]

CAS Registry Number

12220-51-8, 72243-90-4

[3]7]

Molecular Formula

C37H38N2Naz209S:2 or

[1](2]

C37H39N2NaOeS
Molecular Weight 764.82 g/mol or 662.77 g/mol [1112]
Appearance Dark reddish-brown powder [2][4]
Amax 592 nm (in water) [2][4]

Solubility in Water

8 g/Lat 20 °C, 80 g/L at 90 °C

[2](8]

disodium;3-[[4-amino-9,10-
dioxo-3-[2-sulfonato-4-(2,4,4-
trimethylpentan-2-

IUPAC Name [719]
yl)phenoxy]anthracen-1-
yllamino]-2,4,6-
trimethylbenzenesulfonate

Synthesis

The synthesis of C.I. Acid Violet 48 is a multi-step process that involves the condensation of 1-
amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (also known as bromamine
acid) with two different aromatic compounds, followed by sulfonation.[1][2][4][10][11]

Experimental Protocol for Synthesis

The following is a generalized experimental protocol based on the described manufacturing
methods:[2][4][10][11]

¢ First Condensation: 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is
reacted with 2,4,6-trimethylaniline in an agueous medium. The reaction is typically carried
out in the presence of a copper catalyst and an acid-binding agent, such as sodium
carbonate, to neutralize the hydrobromic acid formed during the reaction. The mixture is
heated to facilitate the condensation reaction.
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e Second Condensation: The intermediate product from the first condensation is then reacted
with 4-tert-octylphenol. This second condensation is also typically performed at an elevated
temperature.

o Sulfonation: The resulting diarylaminoanthraquinone derivative is sulfonated using fuming
sulfuric acid (oleum).[2][4][10] This step introduces sulfonic acid groups onto the aromatic
rings, which is crucial for the dye's solubility in water and its ability to bind to textile fibers.
The concentration of the oleum and the reaction temperature are critical parameters that
must be controlled to achieve the desired degree of sulfonation and to minimize side
reactions.

« |solation and Purification: After sulfonation, the reaction mixture is carefully diluted with
water, and the dye is precipitated by the addition of a salt, such as sodium chloride. The
precipitated dye is then filtered, washed to remove impurities, and dried to yield the final
product.
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A simplified workflow for the synthesis of C.l. Acid Violet 48.

Historical Applications and Industrial Significance

The primary and historical application of C.l. Acid Violet 48 is as a dye for various textiles.[2][4]
Its molecular structure, containing sulfonic acid groups, allows it to form ionic bonds with the
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amino groups present in protein fibers like wool and silk, as well as synthetic polyamides.[5][8]
This results in good wash fastness. It is known for producing a violet shade and has been used
in both dyeing and printing processes.[2][4] The dye is typically applied from an acidic dye bath,
which protonates the amino groups in the fibers, facilitating the electrostatic attraction with the
anionic dye molecules.

Recent patent literature indicates its use in dye compositions to improve dye exhaustion rates
and the wet processing fastness of dyed fibers.[8]

Potential Biological and Research Applications

While C.I. Acid Violet 48 is predominantly an industrial dye, some research has explored its
potential in other fields. There is mention of it possessing anticancer, antimicrobial, and antiviral
properties, as well as anti-inflammatory and antioxidant effects, though detailed studies on
specific signaling pathways are not readily available in the initial search results.[9] Its use in
adsorption studies on materials like polyurethane/chitosan composite foams for wastewater
treatment has also been investigated.[9]
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Overview of the primary and research applications of C.l. Acid Violet 48.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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